Cas no 926205-00-7 (2-(4-Aminophenyl)-N-cyclopropylacetamide)

• Product Name: 2-(4-Aminophenyl)-N-cyclopropylacetamide
• CAS No: 926205-00-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD09045157
• CID: 1087373
• PubChem ID: 16772833
• Update Time: 2025-05-20

2-(4-Aminophenyl)-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminophenyl)-N-cyclopropylacetamide
• DTXSID60588218
• AKOS000129423
• F2189-0497
• MFCD09045157
• LS-08274
• 926205-00-7
• CS-0314421
• ALBB-024935
• benzeneacetamide, 4-amino-N-cyclopropyl-

• MDL： MFCD09045157
• Inchi： 1S/C11H14N2O/c12-9-3-1-8(2-4-9)7-11(14)13-10-5-6-10/h1-4,10H,5-7,12H2,(H,13,14)
• InChI Key： BCIWCNHOPDDPPK-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)N)NC1CC1

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.06200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-Aminophenyl)-N-cyclopropylacetamide

Introduction to 2-(4-Aminophenyl)-N-cyclopropylacetamide (CAS No. 926205-00-7) in Modern Chemical and Pharmaceutical Research

2-(4-Aminophenyl)-N-cyclopropylacetamide, identified by the chemical identifier CAS No. 926205-00-7, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural motif combining an aromatic amine group with a cyclopropyl moiety, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The structural features of this compound contribute to its distinct chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and bioactivity studies.

The amine functionality at the para position of the phenyl ring and the cyclopropylacetamide backbone introduce specific interactions with biological targets, which are critical for designing novel therapeutic agents. The cyclopropyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, attributes that are highly sought after in medicinal chemistry. This structural design allows for fine-tuning of pharmacokinetic profiles, making 2-(4-aminophenyl)-N-cyclopropylacetamide a promising scaffold for developing new drugs targeting various diseases.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The unique structural features of 2-(4-aminophenyl)-N-cyclopropylacetamide make it an attractive candidate for modulating such interactions. Specifically, the aromatic amine moiety can engage in π-stacking interactions with aromatic residues in protein targets, while the cyclopropyl group can occupy hydrophobic pockets. This dual interaction mechanism has been exploited in several high-throughput screening campaigns to identify novel modulators of PPIs associated with neurological disorders and cancer.

Moreover, the cyclopropylacetamide core has been extensively studied for its role in enhancing drug-like properties such as solubility and bioavailability. The presence of the amide bond not only contributes to the compound's solubility but also allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored pharmacological profiles. This flexibility has been leveraged in recent research to develop novel derivatives of 2-(4-aminophenyl)-N-cyclopropylacetamide with enhanced activity against specific biological targets.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-(4-aminophenyl)-N-cyclopropylacetamide. Molecular docking studies have been instrumental in predicting binding modes and affinities of this compound with various protein targets. These computational approaches have revealed that the amine group and the cyclopropyl moiety are key determinants of binding interactions, providing valuable insights for structure-activity relationship (SAR) studies. Such findings have guided experimental efforts toward optimizing the compound's pharmacological properties.

The synthesis of 2-(4-aminophenyl)-N-cyclopropylacetamide has also been refined through modern synthetic methodologies. Transition-metal-catalyzed reactions have enabled efficient construction of the cyclopropyl group, while palladium-catalyzed cross-coupling reactions have facilitated the introduction of the aromatic amine moiety. These advances have not only improved yield but also reduced environmental impact, aligning with green chemistry principles. The synthetic strategies developed for this compound serve as a model for similar molecules, demonstrating how innovation can streamline drug discovery processes.

In clinical settings, derivatives of 2-(4-aminophenyl)-N-cyclopropylacetamide have shown promise in preclinical studies as potential treatments for various conditions. For instance, analogs targeting G-protein coupled receptors (GPCRs) have demonstrated efficacy in models of neurological disorders due to their ability to modulate receptor activity without significant off-target effects. Additionally, compounds based on this scaffold have shown potential as kinase inhibitors, offering hope for treating cancers driven by aberrant kinase activity.

The development of novel analytical techniques has also enhanced our understanding of 2-(4-aminophenyl)-N-cyclopropylacetamide's behavior in biological systems. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been particularly useful in characterizing metabolites and degradation pathways, providing critical data for drug safety assessments. These techniques have enabled researchers to gain deeper insights into how this compound interacts with biological matrices, informing both preclinical and clinical development strategies.

Looking ahead, the future prospects for 2-(4-aminophenyl)-N-cyclopropylacetamide and its derivatives remain bright. Continued exploration of its pharmacological potential will likely uncover new therapeutic applications across multiple disease areas. Furthermore, advancements in synthetic chemistry and computational biology will further refine our ability to design and optimize molecules like this one, bringing us closer to realizing the full therapeutic promise of this class of compounds.